Cas no 2306247-32-3 (tert-butyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 2306247-32-3
• MF: C₁₅H₂₈N₂O₅
• MW: 316.393224716187
• CID: 5279718
• PubChem ID: 168006194
• Update Time: 2026-03-09

tert-butyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-(hydroxymethyl)-, 1,1-dimethylethyl ester, (3S)-
• tert-butyl (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• 2306247-32-3

• Inchi： 1S/C15H28N2O5/c1-13(2,3)21-11(19)16-15(10-18)7-8-17(9-15)12(20)22-14(4,5)6/h18H,7-10H2,1-6H3,(H,16,19)/t15-/m0/s1
• InChI Key： NJMJZMDADFYIBV-HNNXBMFYSA-N
• SMILES： OC[C@]1(CN(C(=O)OC(C)(C)C)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 316.19982200g/mol
• Monoisotopic Mass: 316.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 431.1±38.0 °C(Predicted)
• pka: 11.69±0.20(Predicted)